Cas no 253782-22-8 (benzyl (3R)-3-hydroxyazepane-1-carboxylate)

• Product Name: benzyl (3R)-3-hydroxyazepane-1-carboxylate
• CAS No: 253782-22-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD27991434
• CID: 4918015
• Update Time: 2025-05-20

benzyl (3R)-3-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-BENZYL 3-HYDROXYAZEPANE-1-CARBOXYLATE
• (3R)-3alpha-Hydroxyhexahydro-1H-azepine-1-carboxylic acid benzyl ester
• benzyl (3R)-3-hydroxyazepane-1-carboxylate

• MDL： MFCD27991434
• Inchi： 1S/C14H19NO3/c16-13-8-4-5-9-15(10-13)14(17)18-11-12-6-2-1-3-7-12/h1-3,6-7,13,16H,4-5,8-11H2/t13-/m1/s1
• InChI Key： ADANQYYHJVOFNG-CYBMUJFWSA-N
• SMILES： O[C@H]1CN(C(=O)OCC2C=CC=CC=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Additional information on benzyl (3R)-3-hydroxyazepane-1-carboxylate

Introduction to Benzyl (3R)-3-hydroxyazepane-1-carboxylate (CAS No. 253782-22-8)

Benzyl (3R)-3-hydroxyazepane-1-carboxylate, identified by its CAS number 253782-22-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a benzyl group and a chiral 3R)-3-hydroxyazepane-1-carboxylate moiety, has garnered attention due to its potential applications in drug development and medicinal chemistry. The azepane ring system, a bicyclic structure, contributes to the compound's unique pharmacological properties, making it a valuable candidate for further investigation.

The synthesis and characterization of Benzyl (3R)-3-hydroxyazepane-1-carboxylate involve sophisticated chemical methodologies that highlight the precision required in pharmaceutical research. The presence of the hydroxyl group at the 3-position of the azepane ring introduces a stereocenter, which is crucial for the compound's biological activity. This stereochemical feature makes it an attractive scaffold for designing molecules with enhanced selectivity and efficacy.

In recent years, there has been growing interest in azepane derivatives due to their potential as pharmacophores in various therapeutic areas. The< strong>Benzyl group in Benzyl (3R)-3-hydroxyazepane-1-carboxylate not only enhances the solubility of the compound but also serves as a handle for further functionalization. This versatility allows chemists to modify the molecule in various ways to optimize its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of Benzyl (3R)-3-hydroxyazepane-1-carboxylate is its potential role in the development of novel therapeutic agents. The compound's unique structure suggests that it may interact with biological targets in ways that are distinct from traditional drugs. This has led to extensive research into its biological activity, particularly in the context of neurological disorders and inflammation.

The latest research on Benzyl (3R)-3-hydroxyazepane-1-carboxylate has revealed intriguing insights into its mechanism of action. Studies have shown that the compound can modulate various signaling pathways, including those involved in pain perception and immune response. These findings are particularly promising for the development of new treatments for chronic pain conditions and inflammatory diseases.

The synthetic route to Benzyl (3R)-3-hydroxyazepane-1-carboxylate is another area of active investigation. Researchers have developed innovative methods to achieve high yields and enantioselectivity during its preparation. These advancements are crucial for ensuring that pharmaceutical-grade material can be produced efficiently and reliably. The use of chiral auxiliaries and catalysts has been particularly effective in achieving the desired stereochemical outcome.

The pharmacological profile of Benzyl (3R)-3-hydroxyazepane-1-carboxylate is further enhanced by its ability to cross the blood-brain barrier. This property is essential for drugs targeting central nervous system disorders, as it allows the compound to reach its site of action effectively. Preclinical studies have demonstrated that Benzyl (3R)-3-hydroxyazepane-1-carboxylate exhibits promising effects on cognitive function and neuroprotection.

In conclusion, Benzyl (3R)-3-hydroxyazepane-1-carboxylate (CAS No. 253782-22-8) is a compound with significant potential in pharmaceutical research. Its unique structure, combined with its biological activity, makes it an attractive candidate for further development. The ongoing research into this molecule highlights the importance of innovative chemical synthesis and thorough pharmacological evaluation in advancing drug discovery efforts.